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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531 Get Quote

This document provides comprehensive guidance on the safe handling and disposal of Tin-122
(¹²²Sn), a stable isotope of tin. While not radioactive, proper personal protective equipment

(PPE) and handling procedures are crucial to mitigate risks associated with the chemical and

physical properties of tin metal, particularly in powdered form. Adherence to these protocols is

essential for ensuring the safety of all laboratory personnel.

Material Properties and Hazards
Tin-122 is a stable, non-radioactive isotope of tin.[1][2] The primary hazards are associated

with the metallic form of tin, especially when handled as a dust or fume. Inhalation may lead to

respiratory irritation or a benign pneumoconiosis, a non-fibrotic lung condition, with prolonged

exposure.[3][4] Direct contact with the skin and eyes can cause irritation.[3][4] Ingestion of

significant quantities may result in gastrointestinal discomfort.[3]
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Property[1] Value

Natural Abundance (%) 4.63

Atomic Mass (Da) 121.903439

Half-life Stable

Melting Point (K) 505.08

Boiling Point (K) 2875

Physical Form Silvery malleable metal

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. For

handling tin-122 powder, the following are recommended:

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[5]

Protects against airborne

particles and accidental

splashes.

Hand Protection Nitrile or latex gloves.[5]
Prevents skin irritation from

direct contact.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used if

there is a potential for

generating dust.[5][6]

Minimizes the risk of inhaling

fine tin particles.

Body Protection A standard laboratory coat.
Protects clothing and skin from

contamination.

Foot Protection Closed-toe shoes.
Provides protection against

spills and falling objects.
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1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

acids and oxidizing agents.[3]

Keep the container tightly closed when not in use.

2. Handling and Weighing:

All handling of tin-122 powder should be conducted in a well-ventilated area, preferably

within a chemical fume hood or a glove box to minimize dust generation.

Before handling, ensure all required PPE is correctly worn.

Use dedicated spatulas and weighing boats.

Clean all equipment and the work area thoroughly after use to prevent the accumulation of

tin dust.

3. Spill Response:

In case of a spill, avoid generating dust.

Carefully sweep up the spilled material and place it into a suitable, labeled container for

disposal.[3]

Ensure adequate ventilation during cleanup.[3]

Disposal Plan
As tin-122 is a stable isotope, it does not require disposal as radioactive waste.

Waste Collection: Collect all tin-122 waste, including contaminated consumables, in a clearly

labeled, sealed container.
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Waste Disposal: Dispose of the waste in accordance with all local, state, and federal

regulations for chemical waste.[3][7] Contact your institution's environmental health and

safety department for specific guidance. Recycling of tin waste is encouraged where

possible.[8]
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Caption: Workflow for the safe handling and disposal of Tin-122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b576531?utm_src=pdf-custom-synthesis
https://www.buyisotope.com/tin-122-isotope.php
https://en.wikipedia.org/wiki/Isotopes_of_tin
https://www.buyisotope.com/sds/tin-122-metal-safety-data-sheet-tin-122-sds-tin-122-isotope-tin-122-enriched-tin-122.pdf
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Tin/SDS%20-%20Tin%20FINAL.pdf?ver=4Q8_CUPXOY6avy-jz0UPqQ%3D%3D
https://perinton.org/wp-content/uploads/Personal-Protective-Equipment-Metalwork-Toolbox-Talk-8-1-2024.pdf
https://www.youtube.com/watch?v=yuJHA3iDvcI
https://metallicresources.com/wp-content/uploads/2022/08/SDS-TIN.pdf
https://www.internationaltin.org/recycling/
https://www.benchchem.com/product/b576531#personal-protective-equipment-for-handling-tin-122
https://www.benchchem.com/product/b576531#personal-protective-equipment-for-handling-tin-122
https://www.benchchem.com/product/b576531#personal-protective-equipment-for-handling-tin-122
https://www.benchchem.com/product/b576531#personal-protective-equipment-for-handling-tin-122
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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